Cas no 145838-81-9 (5-(3-methyl-3H-diazirin-3-yl)pentan-2-one)

5-(3-Methyl-3H-diazirin-3-yl)pentan-2-one is a versatile diazirine-based photoaffinity labeling reagent used in biochemical and pharmacological research. Its key advantage lies in its ability to form covalent bonds with target molecules upon UV irradiation, enabling the study of protein-ligand interactions and molecular binding sites. The methyl-diazirine group provides enhanced stability compared to traditional aryl diazirines, while the ketone moiety allows for further functionalization or conjugation. This compound is particularly valuable in proteomics and crosslinking applications due to its small size, minimizing steric interference. Its balanced hydrophobicity ensures compatibility with biological systems, making it a reliable tool for investigating molecular recognition events in complex environments.

5-(3-methyl-3H-diazirin-3-yl)pentan-2-one structure

145838-81-9 structure

Product Name:5-(3-methyl-3H-diazirin-3-yl)pentan-2-one

CAS No:145838-81-9

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD18815609

CID:101449

PubChem ID:14945698

Update Time:2025-06-06

5-(3-methyl-3H-diazirin-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Pentanone,5-(3-methyl-3H-diazirin-3-yl)-
- 2-Pentanone, 5-(3-methyl-3H-diazirin-3-yl)- (9CI)
- 5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
- 145838-81-9
- 5-(3-Methyldiazirin-3-yl)pentan-2-one
- EN300-23608197
- MDL： MFCD18815609
- Inchi： 1S/C7H12N2O/c1-6(10)4-3-5-7(2)8-9-7/h3-5H2,1-2H3
- InChI Key： QAXHITIBTRUUFZ-UHFFFAOYSA-N
- SMILES： O=C(C)CCCC1(C)N=N1

Computed Properties

Exact Mass: 140.09506
Monoisotopic Mass: 140.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.8Å²

Experimental Properties

PSA: 41.79

5-(3-methyl-3H-diazirin-3-yl)pentan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-23608197-0.05g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9	95%	0.05g	$1737.0	2024-06-19
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Enamine	EN300-23608197-0.5g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9	95%	0.5g	$1984.0	2024-06-19
Enamine	EN300-23608197-1.0g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9	95%	1.0g	$2068.0	2024-06-19
Enamine	EN300-23608197-2.5g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9	95%	2.5g	$4052.0	2024-06-19
Enamine	EN300-23608197-5.0g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9	95%	5.0g	$5995.0	2024-06-19
Enamine	EN300-23608197-10.0g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9	95%	10.0g	$8889.0	2024-06-19
Enamine	EN300-23608197-1g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9		1g	$2068.0	2023-09-15
Enamine	EN300-23608197-5g	5-(3-methyl-3H-diazirin-3-yl)pentan-2-one	145838-81-9		5g	$5995.0	2023-09-15